2-(4-fluorobenzoyl)-N-methylbenzamide

• IUPAC Name: 2-(4-fluorobenzoyl)-N-methylbenzamide
• InChI: InChI=1S/C15H12FNO2/c1-17-15(19)13-5-3-2-4-12(13)14(18)10-6-8-11(16)9-7-10/h2-9H,1H3,(H,17,19)
• InChI Key: UZLSWZFNOKKYNY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC=C1C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H12FNO2
• Molecular Weight: 257.26 g/mol

Description

2-(4-fluorobenzoyl)-N-methylbenzamide, also known as fluorenol, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-fluorobenzoyl)-N-methylbenzamide is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes and receptors by binding to their active sites.
Biochemical and Physiological Effects:
2-(4-fluorobenzoyl)-N-methylbenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the activity of certain enzymes and receptors such as acetylcholinesterase and dopamine receptors. In vivo studies have shown that the compound can modulate the levels of certain neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorobenzoyl)-N-methylbenzamide in lab experiments include its relatively simple synthesis method, its high purity, and its potential applications in various fields. The limitations of using the compound in lab experiments include its limited solubility in certain solvents and its potential toxicity.

Future Directions

There are several future directions for the study of 2-(4-fluorobenzoyl)-N-methylbenzamide. One direction is to investigate the compound's potential as a drug candidate for the treatment of various diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's potential as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the compound's mechanism of action and its effects on the human body.

Synthesis Methods

The synthesis of 2-(4-fluorobenzoyl)-N-methylbenzamide involves the reaction between 4-fluorobenzoyl chloride and N-methylanthranilic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

2-(4-fluorobenzoyl)-N-methylbenzamide has been widely studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 2-(4-fluorobenzoyl)-N-methylbenzamide has been investigated for its potential as a drug candidate due to its ability to inhibit the activity of certain enzymes and receptors. In materials science, 2-(4-fluorobenzoyl)-N-methylbenzamide has been used as a building block for the synthesis of various polymers and dendrimers. In organic synthesis, 2-(4-fluorobenzoyl)-N-methylbenzamide has been used as a reagent for the synthesis of various compounds.